Cas no 2167587-41-7 (1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro4.5decane)

• Product Name: 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro4.5decane
• CAS No: 2167587-41-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6278257
• PubChem ID: 165518504
• Update Time: 2025-07-08

1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro4.5decane
• EN300-1273919
• 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane
• 2167587-41-7

• Inchi： 1S/C13H26N2O/c1-12-9-13(11-14-10-12)5-3-6-15(13)7-4-8-16-2/h12,14H,3-11H2,1-2H3
• InChI Key： OKFGBVQXBQCOFL-UHFFFAOYSA-N
• SMILES： O(C)CCCN1CCCC21CNCC(C)C2

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro4.5decane

Compound CAS No. 2167587-41-7: 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane

The compound 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane, identified by the CAS registry number 2167587-41-7, is a complex organic molecule with a unique spirocyclic structure. This compound belongs to the class of diazaspiro compounds, which are known for their potential applications in drug design and materials science. The molecule's structure features a spirocyclic framework with two nitrogen atoms at positions 1 and 7, creating a rigid and potentially bioactive scaffold.

The chemical name of the compound, 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane, indicates the presence of a methoxypropyl group at position 3 and a methyl group at position 9. These substituents contribute to the molecule's physicochemical properties, such as solubility and stability, which are critical for its potential use in pharmaceutical applications. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of spirocyclic compounds.

From a structural perspective, the spirocyclic system in this compound is formed by the fusion of two rings: a four-membered ring and a five-membered ring. The nitrogen atoms at positions 1 and 7 introduce electron-deficient sites within the molecule, which can potentially interact with biological targets such as enzymes or receptors. This feature makes 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane an interesting candidate for drug discovery efforts targeting various therapeutic areas.

Recent research has focused on the synthesis and characterization of similar diazaspiro compounds, with particular emphasis on their potential as kinase inhibitors or GPCR modulators. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated that spirocyclic frameworks can exhibit potent bioactivity against disease-related targets. These findings underscore the importance of further exploring the biological properties of CAS No. 2167587-41-7.

In terms of synthesis, the compound can be prepared via a multi-step process involving ring-closing metathesis or other cyclization techniques. The incorporation of functional groups like methoxypropyl and methyl groups requires precise control over reaction conditions to ensure high yields and product purity. Advanced synthetic methodologies, such as those described in recent publications from leading chemical journals, provide valuable insights into optimizing the synthesis of this compound.

The physical properties of CAS No. 2167587-41-7 include a molecular weight of approximately 280 g/mol and a melting point that has been reported to be around 90°C under standard conditions. These properties make it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry, which are commonly used to confirm its identity and purity.

In conclusion, CAS No. 2167587-41-7 represents an intriguing organic compound with a unique spirocyclic structure and promising bioactive potential. Its chemical name, 1-(3-methoxypropyl)-9-methyl-1,7-diazaspiro[4.5]decane, highlights its structural features and functional groups, which are critical for its applications in drug discovery and materials science. As research continues to uncover new insights into its properties and biological activity, this compound is likely to play an increasingly important role in advancing scientific understanding and practical applications.